molecular formula C21H30N8O2 B2626506 2-(4-Benzylpiperazin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine CAS No. 587000-88-2

2-(4-Benzylpiperazin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine

Cat. No. B2626506
CAS RN: 587000-88-2
M. Wt: 426.525
InChI Key: NDJRECHYTIGUJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would consist of a pyrimidine ring substituted with a nitro group at the 5-position and two piperazine rings at the 2- and 6-positions . The piperazine rings are further substituted with a benzyl group and an ethyl group .


Chemical Reactions Analysis

The reactivity of this compound could be quite complex due to the presence of several functional groups. The nitro group is a strong electron-withdrawing group and could potentially undergo reduction reactions . The piperazine rings might participate in reactions with electrophiles .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the nature of its functional groups. For example, the presence of the nitro group might increase its polarity . The piperazine rings could potentially form hydrogen bonds, influencing its solubility properties .

Scientific Research Applications

Histamine Receptor Ligands

  • Compounds related to 2-aminopyrimidine, including structures resembling 2-(4-Benzylpiperazin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine, have been synthesized and evaluated as ligands for the histamine H4 receptor. These ligands exhibit potent anti-inflammatory and antinociceptive activities, suggesting their potential in pain management and inflammatory conditions (Altenbach et al., 2008).

Anticancer Agents

  • Novel Mannich bases derived from the core structure of 2-aminopyrimidine have demonstrated moderate cytotoxic activity against prostate cancer cell lines, indicating their relevance in the development of anticancer therapies (Demirci & Demirbas, 2019).

Drug-like Properties

  • Structural modifications and SAR (Structure-Activity Relationship) studies on 2-aminopyrimidine derivatives have revealed compounds with high affinity and selectivity towards histamine H3 receptors, showcasing their drug-like properties and potential in therapeutic applications (Sadek et al., 2014).

Antimicrobial Activity

  • Benzamide derivatives of 2-aminopyrimidine have exhibited significant antibacterial and antifungal activities, positioning them as potential candidates for antimicrobial drug development (Vijaya Laxmi et al., 2019).

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. It’s important to avoid inhalation, ingestion, or direct contact with the skin or eyes .

properties

IUPAC Name

2-(4-benzylpiperazin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H30N8O2/c1-2-25-8-12-27(13-9-25)20-18(29(30)31)19(22)23-21(24-20)28-14-10-26(11-15-28)16-17-6-4-3-5-7-17/h3-7H,2,8-16H2,1H3,(H2,22,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NDJRECHYTIGUJV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCN(CC1)C2=NC(=NC(=C2[N+](=O)[O-])N)N3CCN(CC3)CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H30N8O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

426.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-Benzylpiperazin-1-yl)-6-(4-ethylpiperazin-1-yl)-5-nitropyrimidin-4-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.